Cas no 109466-87-7 (2-Nitro-4-(trifluoromethyl)benzaldehyde)

2-Nitro-4-(trifluoromethyl)benzaldehyde structure
109466-87-7 structure
Product Name:2-Nitro-4-(trifluoromethyl)benzaldehyde
CAS No:109466-87-7
MF:C8H4F3NO3
MW:219.117472648621
MDL:MFCD06797985
CID:128446
PubChem ID:11160305
Update Time:2025-04-18

2-Nitro-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-4-(trifluoromethyl)benzaldehyde
    • Benzaldehyde,2-nitro-4-(trifluoromethyl)-
    • C8H4F3NO3
    • 2-nitro-4-trifluoromethylbenzaldehyde
    • 4-Formyl-3-nitrobenzotrifluoride, 2-Formyl-5-(trifluoromethyl)nitrobenzene, 2-Nitro-alpha,alpha,alpha-trifluoro-p-tolualdehyde
    • 2-Nitro-4-(trifluoromethyl)benzaldehyde 97%
    • 4-(Trifluoromethyl)-2-nitrobenzaldehyde
    • Benzaldehyde, 2-nitro-4-(trifluoromethyl)-
    • CTSYMGKKRHIYIH-UHFFFAOYSA-N
    • 1856AA
    • CM12007
    • AS05613
    • PC01502
    • ST2404516
    • AX8212859
    • FT-
    • 2-Nitro
    • CS-W005139
    • DTXSID10457268
    • FT-0687008
    • J-002290
    • MFCD06797985
    • SCHEMBL204755
    • EN300-323198
    • 2-Nitro-4-(trifluoromethyl)benzaldehyde, 97%
    • Z1509557590
    • AKOS016001412
    • AS-33060
    • 109466-87-7
    • SY113393
    • DB-059911
    • 4-Formyl-3-nitrobenzotrifluoride
    • MDL： MFCD06797985
    • Inchi： 1S/C8H4F3NO3/c9-8(10,11)6-2-1-5(4-13)7(3-6)12(14)15/h1-4H
    • InChI Key： CTSYMGKKRHIYIH-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C=O)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 219.01400
  • Monoisotopic Mass: 219.01432748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 62.9

Experimental Properties

  • Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 41-45 °C
  • Boiling Point: 273.8±40.0 ºC (760 Torr),
  • Flash Point: 119.4±27.3 ºC,
  • Refractive Index: 1.52
  • Solubility: Almost insoluble (0.094 g/l) (25 º C),
  • PSA: 62.89000
  • LogP: 2.94930

2-Nitro-4-(trifluoromethyl)benzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36-43
  • Safety Instruction： 26-36/37
  • Hazardous Material Identification： Xi

2-Nitro-4-(trifluoromethyl)benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Nitro-4-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JN736-1g
2-Nitro-4-(trifluoromethyl)benzaldehyde
 109466-87-7 98%
1g
 453.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-Nitro-4-(trifluoromethyl)benzaldehyde
 109466-87-7 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JN736-200mg
2-Nitro-4-(trifluoromethyl)benzaldehyde
 109466-87-7 98%
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 123.0CNY 2021-07-15
Chemenu
CM247694-1g
2-Nitro-4-(trifluoromethyl)benzaldehyde
 109466-87-7 95+%
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 $102 2021-06-16
Chemenu
CM247694-5g
2-Nitro-4-(trifluoromethyl)benzaldehyde
 109466-87-7 95+%
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Chemenu
CM247694-10g
2-Nitro-4-(trifluoromethyl)benzaldehyde
 109466-87-7 95+%
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abcr
AB438513-250 mg
2-Nitro-4-(trifluoromethyl)benzaldehyde; .
 109466-87-7
250mg
 €95.30 2023-04-23
abcr
AB438513-1 g
2-Nitro-4-(trifluoromethyl)benzaldehyde; .
 109466-87-7
1g
 €141.50 2023-04-23
abcr
AB438513-5 g
2-Nitro-4-(trifluoromethyl)benzaldehyde; .
 109466-87-7
5g
 €384.40 2023-04-23
abcr
AB438513-10 g
2-Nitro-4-(trifluoromethyl)benzaldehyde; .
 109466-87-7
10g
 €555.70 2023-04-23

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